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Compound of Interest

Compound Name: Gadolinium--nickel (1/3)

Cat. No.: B15486732 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The Gadolinium-Nickel (Gd-Ni) binary phase diagram is crucial for the development of

advanced materials, including those with unique magnetic and magnetocaloric properties.

Understanding the precise phase equilibria, formation temperatures, and crystal structures of

the intermetallic compounds within this system is paramount for materials design and

application. This guide provides a comparative overview of experimental data from various

studies aimed at validating and refining the Gd-Ni phase diagram.

Comparative Analysis of Intermetallic Phases and
Transition Temperatures
The experimental determination of the Gd-Ni phase diagram has been approached by several

research groups, leading to largely consistent but occasionally divergent findings. The primary

techniques employed for these validations are Differential Thermal Analysis (DTA) or

Differential Scanning Calorimetry (DSC), X-ray Diffraction (XRD), and Scanning Electron

Microscopy (SEM) coupled with Energy Dispersive X-ray Spectrometry (EDS).[1] Below is a

summary of the reported intermetallic compounds and their formation characteristics.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b15486732?utm_src=pdf-interest
https://www.researchgate.net/publication/258372467_Phase_equilibria_in_the_GD-Ni_binary_and_Mg-Ni-Gd_ternary_systems
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15486732?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Intermetallic
Compound

Reported
Formation/Dec
omposition
Temperature
(°C)

Melting Point
(°C)

Experimental
Techniques
Cited

Reference

Gd3Ni
Decomposes at

735
- DTA, XRD [1]

Gd3Ni2

Decomposes at

690 (Note:

Existence

disputed in a

later study)

- DTA, XRD [1]

GdNi -
1280

(Congruent)

DTA, XRD,

SEM/EDS, DSC
[1]

GdNi2
Decomposes at

1010
- DTA, XRD [1]

GdNi3
Decomposes at

1110
- DTA, XRD [1]

Gd2Ni7
Decomposes at

1200
- DTA, XRD [1]

GdNi4

Decomposes at

1270 (Note:

Existence

disputed in a

later study)

- DTA, XRD [1]

GdNi5 - 1480 DTA, XRD [1]

Gd2Ni17
Decomposes at

1285
- DTA, XRD [1]

Additionally, three eutectic reactions have been identified in the Gd-Ni system:

Gd3Ni-Gd3Ni2 at 635°C (~32 at% Ni)[1]
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GdNi-GdNi2 at 880°C (~56 at% Ni)[1]

Gd2Ni17-Ni at 1275°C (~95 at% Ni)[1]

It is noteworthy that a more recent investigation utilizing SEM/EDS and DSC alongside XRD

suggested the absence of the Gd3Ni2 and GdNi4 compounds, indicating that the phase

equilibria in this system can be complex and subject to revision with advanced analytical

techniques.[1]

Experimental Workflow and Protocols
The validation of a binary phase diagram like Gd-Ni involves a systematic workflow to ensure

accurate determination of phase boundaries and compound stoichiometry.

Alloy Preparation
(Arc Melting)

Homogenization Annealing

Sample Characterization

Differential Thermal Analysis (DTA/DSC) X-ray Diffraction (XRD) Scanning Electron Microscopy (SEM/EDS)

Phase Transition Temperatures Crystal Structure Identification Microstructure & Composition Analysis

Phase Diagram Construction
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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